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Compound of Interest

Compound Name: Acetylthiocholine

Cat. No.: B1193921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides core information on Acetylthiocholine Iodide (ATCI), a

key reagent in neuroscience and pharmacology. This document outlines its physicochemical

properties, safety and handling protocols, and detailed experimental applications, with a focus

on its use in acetylcholinesterase (AChE) activity assays and its role as a nicotinic

acetylcholine receptor (nAChR) agonist.

Core Physicochemical Properties
Acetylthiocholine iodide is a white to off-white crystalline powder.[1] It is a quaternary

ammonium compound and a synthetic analog of the neurotransmitter acetylcholine.[2]
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Property Value Source(s)

CAS Number 1866-15-5 [2]

Molecular Formula C₇H₁₆INOS [2]

Molecular Weight 289.18 g/mol [1][2]

Appearance
White to off-white crystalline

powder
[1][2]

Melting Point 205-210 °C [2]

Solubility

Water: ~50 g/L at 20°C; 100

mg/mL[3]DMSO: ≥ 100

mg/mL[4]Ethanol:

Soluble[2]PBS (pH 7.2): ~10

mg/mL[5]

[2][3][4][5]

Stability

A 0.075M (21.7mg/mL)

solution in 0.1M phosphate

buffer (pH 8.0) is stable for 10-

15 days when refrigerated.[2]

The solid is hygroscopic and

light-sensitive.[6]

[2][6]

Safety, Handling, and Storage
Acetylthiocholine iodide is classified as toxic if swallowed or in contact with skin and may

cause respiratory irritation.[1][6][7] Appropriate personal protective equipment, including gloves,

eye protection, and a dust mask, should be worn when handling the solid.[6]
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Category Recommendation Source(s)

GHS Pictogram GHS06 (Skull and crossbones) [7]

GHS Signal Word Danger [7]

Hazard Statements

H301: Toxic if swallowedH311:

Toxic in contact with skinH315:

Causes skin irritationH319:

Causes serious eye

irritationH335: May cause

respiratory irritation

[1][6][7]

Precautionary Statements

P261: Avoid breathing

dustP280: Wear protective

gloves/eye

protectionP301+P310: IF

SWALLOWED: Immediately

call a POISON

CENTER/doctorP302+P352:

IF ON SKIN: Wash with plenty

of soap and water

[1][7]

Handling

Handle in a well-ventilated

area. Avoid dust formation. Do

not eat, drink, or smoke when

using. Wash hands thoroughly

after handling.

[6]

Storage

Store in a cool (2-8°C), dry,

and well-ventilated place.

Protect from light and

moisture.[2][6] Keep

containers tightly sealed.

[2][6]

First Aid (Eyes)

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing.

[6][7]
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First Aid (Skin)

Take off immediately all

contaminated clothing. Rinse

skin with water/shower.

[6][7]

First Aid (Ingestion)
Rinse mouth. Immediately call

a POISON CENTER or doctor.
[6][7]

First Aid (Inhalation)

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing.

[6]

Experimental Protocols
Acetylcholinesterase (AChE) Activity Assay (Ellman's
Method)
Acetylthiocholine iodide is the most common substrate for measuring AChE activity using the

colorimetric Ellman's method. The assay is based on the hydrolysis of acetylthiocholine by

AChE to produce thiocholine. Thiocholine then reacts with 5,5'-dithio-bis-(2-nitrobenzoic acid)

(DTNB, Ellman's reagent) to produce the yellow anion 5-thio-2-nitrobenzoate (TNB), which is

quantified spectrophotometrically at 412 nm. The rate of TNB formation is directly proportional

to the AChE activity.

Reagent Preparation:

0.1 M Phosphate Buffer (pH 8.0): Prepare solutions of 0.1 M sodium phosphate dibasic and

0.1 M sodium phosphate monobasic. Mix the two solutions until a pH of 8.0 is achieved.

10 mM DTNB Solution: Dissolve 39.6 mg of DTNB in 10 mL of the phosphate buffer. This

solution should be protected from light.

14 mM ATCI Solution: Dissolve 40.2 mg of acetylthiocholine iodide in 10 mL of deionized

water. This solution should be prepared fresh daily.

AChE Solution: Prepare a stock solution of acetylcholinesterase and dilute it with the

phosphate buffer to the desired final concentration (e.g., 1 U/mL) immediately before use.

Keep this solution on ice.
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Assay Procedure (96-well plate format):

Plate Setup:

Blank: 150 µL Phosphate Buffer + 10 µL DTNB + 10 µL ATCI.

Control (100% activity): 140 µL Phosphate Buffer + 10 µL AChE solution + 10 µL DTNB +

10 µL of the solvent used for the test compound.

Test Sample (with inhibitor): 140 µL Phosphate Buffer + 10 µL AChE solution + 10 µL

DTNB + 10 µL of the test compound solution.

Pre-incubation: Add the buffer, AChE solution, DTNB, and test compound or its solvent to the

respective wells. Mix gently and incubate the plate for 10 minutes at 25°C.

Initiate Reaction: Add 10 µL of the 14 mM ATCI solution to all wells to start the reaction.

Kinetic Measurement: Immediately place the plate in a microplate reader and measure the

increase in absorbance at 412 nm every minute for 10-15 minutes.

Data Analysis:

Calculate the rate of reaction (ΔAbs/min) for each well by determining the slope of the

linear portion of the absorbance versus time curve.

Correct for non-enzymatic hydrolysis by subtracting the rate of the blank from the rates of

the control and test samples.

The percentage of inhibition can be calculated as: [1 - (Rate of Test Sample / Rate of

Control)] * 100.
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Reagent Preparation

Assay Plate Setup (96-well) Data Analysis
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Workflow for the Ellman's Assay.

Biological Activity and Signaling Pathways
Beyond its role as an AChE substrate, acetylthiocholine is also an agonist of nicotinic

acetylcholine receptors (nAChRs).[2] These are ligand-gated ion channels that are crucial for

fast synaptic transmission in the central and peripheral nervous systems.[8]

Nicotinic Acetylcholine Receptor (nAChR) Activation
Upon binding of an agonist like acetylthiocholine, the nAChR undergoes a conformational

change, opening its central ion channel. This allows the influx of cations, primarily Na⁺ and
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Ca²⁺, leading to depolarization of the cell membrane and the initiation of downstream signaling

cascades.[8][9]

α7-nAChR Mediated Neuroprotective Pathway
The α7 subtype of nAChRs is particularly noted for its high permeability to Ca²⁺.[8] The influx of

Ca²⁺ acts as a second messenger, activating various intracellular signaling pathways. One of

the key neuroprotective pathways activated by α7-nAChR stimulation is the Phosphoinositide

3-kinase (PI3K)/Akt pathway.[8][10][11] This pathway is critical for promoting cell survival and

inhibiting apoptosis (programmed cell death).

The sequence of events is as follows:

Acetylthiocholine binds to the α7-nAChR.

The receptor channel opens, allowing Ca²⁺ influx.

The increase in intracellular Ca²⁺ leads to the activation of PI3K.

PI3K phosphorylates phosphatidylinositol 4,5-bisphosphate (PIP2) to form

phosphatidylinositol 3,4,5-trisphosphate (PIP3).[12]

PIP3 recruits and activates Akt (also known as Protein Kinase B).[12]

Activated Akt phosphorylates a range of downstream targets that ultimately inhibit apoptotic

machinery (e.g., by phosphorylating and inactivating pro-apoptotic proteins like Bad) and

promote cell survival.
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α7-nAChR neuroprotective signaling.

Applications in Research
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The primary application of acetylthiocholine iodide is in the quantification of AChE activity.

This is particularly relevant in the field of Alzheimer's disease research. The "cholinergic

hypothesis" of Alzheimer's disease posits that the cognitive decline seen in patients is partly

due to a deficiency in acetylcholine.[13] Consequently, acetylcholinesterase inhibitors are a

major class of drugs used to treat the symptoms of this disease.[14][15]

Researchers use acetylthiocholine iodide in assays to:

Screen for and characterize new AChE inhibitors.

Assess the potency of potential drug candidates.

Study the enzymatic activity of AChE in various biological samples, including tissue

homogenates from animal models of Alzheimer's disease, such as the Tg2576 mouse

model.[15][16]

By providing a reliable method to measure AChE activity, acetylthiocholine iodide is an

indispensable tool for developing and evaluating therapies that target the cholinergic system in

neurodegenerative diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Acetylthiocholine iodide - Safety Data Sheet [chemicalbook.com]

2. Acetylthiocholine iodide | 1866-15-5 [chemicalbook.com]

3. carlroth.com [carlroth.com]

4. medchemexpress.com [medchemexpress.com]

5. cdn.caymanchem.com [cdn.caymanchem.com]

6. fishersci.com [fishersci.com]

7. carlroth.com [carlroth.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1193921?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6020032/
https://www.scbt.com/p/acetylthiocholine-iodide-1866-15-5
https://pmc.ncbi.nlm.nih.gov/articles/PMC1361685/
https://www.benchchem.com/product/b1193921?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC1361685/
https://www.frontiersin.org/journals/molecular-neuroscience/articles/10.3389/fnmol.2022.912995/full
https://www.benchchem.com/product/b1193921?utm_src=pdf-body
https://www.benchchem.com/product/b1193921?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/acetylthiocholine-iodide.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5248470.htm
https://www.carlroth.com/medias/SDB-4001-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTUwMjR8YXBwbGljYXRpb24vcGRmfGFEVTBMMmcxT0M4NU1UZ3lNamN5TkRJeE9URTRMMU5FUWw4ME1EQXhYMGRDWDBWT0xuQmtaZ3wxYTMwYTliNmU5NWQzYzIyYjIwN2VmN2YwNDYwMzczNzUwY2FjNTExMWVjZGUyMjY3OTMyMmM1MzhkNzM1ZDZl
https://www.medchemexpress.com/acetylthiocholine-iodide.html
https://cdn.caymanchem.com/cdn/insert/34313.pdf
https://www.fishersci.com/store/msds?partNumber=AC102710250&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-4001-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTk0ODJ8YXBwbGljYXRpb24vcGRmfGFHUTNMMmcwWkM4NU1UZ3lNamN5TnpRNU5UazRMMU5FUWw4ME1EQXhYMDFVWDBWT0xuQmtaZ3wzZmFjY2I3ZjIzOGI2OTIyOWE5NmEyMmQ2ZGFlMWQwOGE0MWJkNDcyMjE3NDU5ZDgwMjQyY2QzZjRkYWRkMzdj
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. Overview - Nicotinic Acetylcholine Receptor Signaling in Neuroprotection - NCBI
Bookshelf [ncbi.nlm.nih.gov]

9. What are Nicotinic acetylcholine receptor alpha-4/beta-2 modulators and how do they
work? [synapse.patsnap.com]

10. Astrocytic α7 Nicotinic Receptor Activation Inhibits Amyloid-β Aggregation by
Upregulating Endogenous αB-crystallin through the PI3K/Akt Signaling Pathway - PubMed
[pubmed.ncbi.nlm.nih.gov]

11. Agonism of the α7-acetylcholine receptor/PI3K/Akt pathway promotes neuronal survival
after subarachnoid hemorrhage in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

12. KEGG PATHWAY: PI3K-Akt signaling pathway - Homo sapiens (human) [kegg.jp]

13. Cholinergic neurodegeneration in an Alzheimer mouse model overexpressing amyloid-
precursor protein with the Swedish-Dutch-Iowa mutations - PMC [pmc.ncbi.nlm.nih.gov]

14. scbt.com [scbt.com]

15. Acetylcholinesterase inhibitors ameliorate behavioral deficits in the Tg2576 mouse model
of Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]

16. Frontiers | Mouse Models of Alzheimer’s Disease [frontiersin.org]

To cite this document: BenchChem. [Acetylthiocholine Iodide (CAS 1866-15-5): A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193921#acetylthiocholine-iodide-cas-number-1866-
15-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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